Cas no 2227899-47-8 (methyl (3S)-3-(3-ethynylphenyl)-3-hydroxypropanoate)

• Product Name: methyl (3S)-3-(3-ethynylphenyl)-3-hydroxypropanoate
• CAS No: 2227899-47-8
• MF: C₁₂H₁₂O₃
• MW: 204.221883773804
• CID: 5895924
• PubChem ID: 165706113
• Update Time: 2025-08-05

methyl (3S)-3-(3-ethynylphenyl)-3-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• methyl (3S)-3-(3-ethynylphenyl)-3-hydroxypropanoate
• EN300-1768571
• 2227899-47-8

• Inchi： 1S/C12H12O3/c1-3-9-5-4-6-10(7-9)11(13)8-12(14)15-2/h1,4-7,11,13H,8H2,2H3/t11-/m0/s1
• InChI Key： SWFDOQIQMBAPOM-NSHDSACASA-N
• SMILES： O[C@@H](CC(=O)OC)C1C=CC=C(C#C)C=1

Computed Properties

• Exact Mass: 204.078644241g/mol
• Monoisotopic Mass: 204.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 46.5Ų

Additional information on methyl (3S)-3-(3-ethynylphenyl)-3-hydroxypropanoate

Compound CAS No 2227899-47-8: Methyl (3S)-3-(3-ethynylphenyl)-3-hydroxypropanoate

Methyl (3S)-3-(3-ethynylphenyl)-3-hydroxypropanoate, identified by the CAS registry number 2227899-47-8, is a structurally complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of esters and features a chiral center at the third carbon atom of the propanoate backbone, which imparts stereochemical specificity to its properties and interactions.

The molecular structure of methyl (3S)-3-(3-ethynylphenyl)-3-hydroxypropanoate consists of a propanoate group with a hydroxyl substituent at the third carbon atom, which is also attached to a phenyl ring substituted with an ethynyl group at the para position. The ethynyl group introduces an alkyne functionality into the molecule, enhancing its reactivity and potential for further chemical modifications. The stereochemistry at the chiral center is specified as (S), which is critical for determining the compound's biological activity and pharmacokinetic properties.

Recent studies have highlighted the importance of chiral compounds like methyl (3S)-3-(3-ethynylphenyl)-3-hydroxypropanoate in drug discovery and development. The presence of a chiral center allows for enantiomeric differentiation, which is crucial in understanding the compound's interaction with biological systems. For instance, research has shown that the (S) enantiomer exhibits superior binding affinity to certain protein targets compared to its (R) counterpart, making it a promising candidate for therapeutic applications.

The synthesis of methyl (3S)-3-(3-ethynylphenyl)-3-hydroxypropanoate involves multi-step organic reactions, including alkylation, oxidation, and esterification processes. The use of asymmetric catalysis has been particularly effective in controlling the stereochemistry of the product during synthesis, ensuring high enantiomeric excess and purity. This approach not only enhances the efficiency of the synthesis but also aligns with green chemistry principles by minimizing waste and reducing environmental impact.

In terms of applications, methyl (3S)-3-(3-ethynylphenyl)-3-hydroxypropanoate has shown potential in several areas. In pharmaceuticals, it serves as a valuable intermediate in the synthesis of bioactive molecules targeting various diseases, including cancer and neurodegenerative disorders. Its ability to undergo further functionalization makes it versatile for modifying pharmacokinetic properties such as solubility and bioavailability.

Moreover, this compound has been explored in materials science for its role in constructing advanced materials with unique electronic and mechanical properties. The ethynyl group's ability to participate in click chemistry reactions enables the formation of robust polymer networks and nanomaterials with tailored functionalities.

Recent advancements in computational chemistry have provided deeper insights into the structure-property relationships of methyl (3S)-3-(3-ethynylphenyl)-hydroxypropanoate. Quantum mechanical calculations have revealed that the compound's electronic structure is significantly influenced by its chiral center and substituents, affecting its reactivity and stability under different conditions.

In conclusion, methyl (strong>(strong>(strong>(strong>(strong>(strong>(strong>(strong>methyl))))))) 2227899-47-8 stands out as a versatile compound with wide-ranging applications across multiple disciplines. Its unique stereochemistry and functional groups make it an invaluable tool in modern chemical research and development.